Cas no 2229458-18-6 (tert-butyl N-(4-amino-2-methylidenebutyl)carbamate)

• Product Name: tert-butyl N-(4-amino-2-methylidenebutyl)carbamate
• CAS No: 2229458-18-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6202674
• PubChem ID: 146081151
• Update Time: 2025-05-23

tert-butyl N-(4-amino-2-methylidenebutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-amino-2-methylidenebutyl)carbamate
• 2229458-18-6
• EN300-1883355

• Inchi： 1S/C10H20N2O2/c1-8(5-6-11)7-12-9(13)14-10(2,3)4/h1,5-7,11H2,2-4H3,(H,12,13)
• InChI Key： OIKXOUAABNGMJF-UHFFFAOYSA-N
• SMILES： O(C(NCC(=C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(4-amino-2-methylidenebutyl)carbamate

tert-butyl N-(4-amino-2-methylidenebutyl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound CAS No 2229458-18-6, commonly referred to as tert-butyl N-(4-amino-2-methylidenebutyl)carbamate, has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound, with its complex molecular structure, serves as a cornerstone in the development of advanced materials and therapeutic agents.

The molecular structure of tert-butyl N-(4-amino-2-methylidenebutyl)carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to an amino-containing butyl chain. This configuration not only imparts stability to the molecule but also facilitates its interaction with other chemical entities, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. The incorporation of tert-butyl N-(4-amino-2-methylidenebutyl)carbamate into lipid nanoparticles has shown promising results in targeted drug delivery, particularly in cancer therapy.

In addition to its pharmaceutical applications, this compound has found utility in polymer science. Its ability to undergo controlled polymerization reactions has led to the development of novel polyurethanes with improved mechanical properties. These materials exhibit enhanced flexibility and durability, making them suitable for applications in automotive and aerospace industries.

The synthesis of tert-butyl N-(4-amino-2-methylidenebutyl)carbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have streamlined the synthesis process, reducing production costs and improving yield rates. These developments underscore the importance of continuous research in optimizing synthetic pathways for high-value chemicals.

The environmental impact of this compound is another area of active research. Studies have focused on its biodegradability and toxicity profiles, with encouraging results indicating low toxicity levels under standard usage conditions. This makes it a safer alternative to traditional chemical agents in various industrial processes.

In conclusion, tert-butyl N-(4-amino-2-methylidenebutyl)carbamate, with its unique chemical properties and diverse applications, stands as a testament to the ingenuity of modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing technological and medical frontiers.